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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical

properties of the near-infrared (NIR) cyanine dye, IR-820. This document consolidates key

quantitative data, details experimental protocols for its characterization, and visualizes its

application in a therapeutic context. The information herein is intended to support researchers

and professionals in the fields of biophotonics, drug delivery, and cancer therapy in harnessing

the potential of IR-820.

Core Photophysical Data of IR-820
The utility of IR-820 as a NIR fluorophore and photothermal agent is defined by its quantum

yield and molar extinction coefficient. These parameters are highly dependent on the solvent

environment. The following tables summarize the reported values for IR-820 in various media.

Table 1: Fluorescence Quantum Yield of IR-820
Solvent/Medium Quantum Yield (Φ) Citation(s)

Water 0.313% [1][2]

Serum (10% FBS) 2.521% [1][2]

Ethanol 4.20%
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Note: The significant increase in quantum yield in serum is attributed to the adsorption of IR-
820 molecules onto serum proteins, which reduces aggregation-caused quenching.

Table 2: Molar Extinction Coefficient of IR-820
Solvent/Medium

Molar Extinction
Coefficient (ε)

Wavelength (λmax) Citation(s)

Methanol 198,181 M-1cm-1 820 nm [3]

Aqueous Solution 7.2 x 104 M-1cm-1 690 nm

Methanol (IR820-

chitosan)
Not specified 653 nm [4]

Note: The molar extinction coefficient can vary based on the specific chemical form and

conjugation of the dye.

Experimental Protocols
Accurate characterization of IR-820 is crucial for its effective application. The following sections

provide detailed methodologies for determining its molar extinction coefficient and relative

fluorescence quantum yield.

Determination of Molar Extinction Coefficient
The molar extinction coefficient is a measure of how strongly a chemical species absorbs light

at a given wavelength. It is determined using the Beer-Lambert law.

Materials:

IR-820 dye

Spectrophotometer (UV-Vis-NIR)

Analytical balance

Volumetric flasks

Cuvettes (typically 1 cm path length)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.rsc.org/suppdata/d1/na/d1na00710f/d1na00710f1.pdf
https://www.researchgate.net/figure/Absorption-spectra-of-IR820-dashed-black-IR-linker-dotted-gray-and-IR820-chitosan_fig1_236193526
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate solvent (e.g., methanol, water)

Procedure:

Stock Solution Preparation: Accurately weigh a small amount of IR-820 and dissolve it in a

known volume of the chosen solvent in a volumetric flask to prepare a stock solution of

known concentration.

Serial Dilutions: Prepare a series of dilutions of the stock solution with the same solvent. The

concentrations should be chosen to yield absorbance values in the linear range of the

spectrophotometer (typically 0.1 to 1.0).

Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to stabilize.

Set the wavelength to the λmax of IR-820 in the chosen solvent.

Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the

spectrophotometer (set absorbance to 0).

Absorbance Measurement: Measure the absorbance of each of the diluted IR-820 solutions

at λmax.

Data Analysis:

Plot a graph of absorbance versus concentration.

According to the Beer-Lambert law, A = εcl, where A is absorbance, ε is the molar

extinction coefficient, c is the concentration, and l is the path length of the cuvette.

The slope of the resulting linear graph will be εl.

Calculate ε by dividing the slope by the path length of the cuvette (typically 1 cm).[5][6][7]

Determination of Relative Fluorescence Quantum Yield
The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The

relative method involves comparing the fluorescence of the sample to that of a standard with a

known quantum yield.
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Materials:

IR-820 dye

Fluorescence spectrometer

UV-Vis-NIR spectrophotometer

A standard fluorophore with a known quantum yield in the NIR range (e.g., Indocyanine

Green - ICG)

Cuvettes (fluorescence and absorption)

Appropriate solvent

Procedure:

Solution Preparation: Prepare a series of dilute solutions of both the IR-820 sample and the

quantum yield standard in the same solvent. The absorbance of these solutions at the

excitation wavelength should be kept below 0.1 to avoid inner filter effects.[8]

Absorbance Measurement: Using the spectrophotometer, measure the absorbance of each

solution at the chosen excitation wavelength.

Fluorescence Measurement:

Set the fluorescence spectrometer to the excitation wavelength used for the absorbance

measurements.

Record the fluorescence emission spectrum for each solution.

Ensure that the emission is collected over the entire fluorescence band.

Data Analysis:

Integrate the area under the fluorescence emission curve for each solution.
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Plot a graph of the integrated fluorescence intensity versus absorbance for both the IR-
820 sample and the standard.

The quantum yield of the sample (ΦX) can be calculated using the following equation:[8]

[9]

ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)

Where:

ΦST is the quantum yield of the standard.

GradX and GradST are the gradients of the plots of integrated fluorescence intensity

versus absorbance for the sample and the standard, respectively.

ηX and ηST are the refractive indices of the sample and standard solutions, respectively

(if the same solvent is used, this term is 1).

Visualized Experimental Workflow and Mechanisms
IR-820 is frequently employed as a photothermal agent in cancer therapy. The following

diagrams, generated using the DOT language, illustrate the experimental workflow for

photothermal therapy and the underlying mechanism of action.
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Experimental Workflow for In Vitro Photothermal Therapy (PTT) using IR-820

Treatment

Cancer Cell Culture
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IR-820 Solution Preparation

NIR Laser Irradiation
(e.g., 808 nm)
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Mechanism of IR-820 Mediated Photothermal Therapy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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